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Compound of Interest

Compound Name:
4-Amino-1H-imidazole-2-

carboxylic acid

Cat. No.: B127796 Get Quote

An In-depth Technical Guide to 4-Amino-1H-
imidazole-2-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure, properties, and

synthesis of 4-Amino-1H-imidazole-2-carboxylic acid. Due to the limited availability of

specific experimental data for this compound in publicly accessible literature, this guide also

includes general methodologies for the synthesis of related imidazole carboxylic acids to

provide a relevant experimental context.

Chemical Structure and IUPAC Name
The foundational identity of any chemical compound lies in its structure and systematic

nomenclature.

IUPAC Name: 4-Amino-1H-imidazole-2-carboxylic acid[1][2][3]

Chemical Structure:

Caption: Chemical structure of 4-Amino-1H-imidazole-2-carboxylic acid.
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Physicochemical Properties
A summary of the key physicochemical properties of 4-Amino-1H-imidazole-2-carboxylic
acid is presented in the table below. These values are primarily computed predictions.

Property Value Reference

CAS Number 155815-92-2 [1][2]

Molecular Formula C4H5N3O2 [1][2]

Molecular Weight 127.10 g/mol [1]

Exact Mass 127.038177 u [1]

Topological Polar Surface Area 92 Å² [1]

Hydrogen Bond Donor Count 3 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 1 [1]

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthesis protocols specifically for 4-Amino-1H-imidazole-2-
carboxylic acid are not readily available in the surveyed literature. However, the synthesis of

structurally similar imidazole carboxylic acids often follows established synthetic routes. Below

is a generalized experimental protocol for the synthesis of an imidazole carboxylic acid from an

imidazole aldehyde, which represents a common synthetic strategy in this chemical class.

Protocol: Oxidation of an Imidazole Aldehyde to a Carboxylic Acid

This protocol describes the synthesis of 1H-Imidazole-2-carboxylic acid from 1H-imidazole-2-

carboxaldehyde. This method could potentially be adapted for the synthesis of the title

compound, provided the corresponding 4-amino-1H-imidazole-2-carboxaldehyde is available

and stable under the reaction conditions.

Materials:
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1H-imidazole-2-carboxaldehyde

30% Hydrogen peroxide (H₂O₂) solution

Deionized water

Diethyl ether

Procedure:

Dissolve 1H-imidazole-2-carboxaldehyde in deionized water in a round-bottom flask

equipped with a magnetic stir bar.

Slowly add a 30% aqueous solution of hydrogen peroxide dropwise to the stirred solution at

room temperature.

Continue stirring the reaction mixture at room temperature for an extended period (e.g., 72

hours), monitoring the reaction progress by a suitable method such as Thin Layer

Chromatography (TLC).

Upon completion of the reaction, remove the water under reduced pressure at room

temperature to avoid potential decarboxylation.

The resulting solid is then washed with a mixture of diethyl ether and water to remove any

unreacted starting material and residual peroxide.

The purified white solid, 1H-Imidazole-2-carboxylic acid, is then dried under vacuum.

Logical Workflow for the Synthesis of Imidazole Carboxylic Acid Derivatives:

The following diagram illustrates a generalized workflow for the synthesis of imidazole

carboxylic acid derivatives, which could be conceptually applied to the synthesis of 4-Amino-
1H-imidazole-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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